(E)-Methoxy[(1-methyl-1,2,5,6-tetrahydropyridin-3-yl)methylidene]amine hydrochloride

• Molecular Formula: C8H15ClN2O
• Molecular Weight: 190.67 g/mol
• IUPAC Name: (Z)-N-methoxy-1-(1-methyl-3,6-dihydro-2H-pyridin-5-yl)methanimine;hydrochloride
• InChI: InChI=1S/C8H14N2O.ClH/c1-10-5-3-4-8(7-10)6-9-11-2;/h4,6H,3,5,7H2,1-2H3;1H/b9-6-
• InChI Key: WEBMRZODPLSRKR-BORNJIKYSA-N
• Isomeric SMILES: CN1CCC=C(C1)/C=N\OC.Cl
• Canonical SMILES: CN1CCC=C(C1)C=NOC.Cl

Description

(E)-Methoxy[(1-methyl-1,2,5,6-tetrahydropyridin-3-yl)methylidene]amine hydrochloride is a synthetic organic compound featuring a partially saturated tetrahydropyridine ring substituted with a methyl group at the 1-position and a methoxyimine group at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-Methoxy[(1-methyl-1,2,5,6-tetrahydropyridin-3-yl)methylidene]amine hydrochloride typically involves several steps. The starting materials and reagents used in the synthesis can vary, but common methods include:

Condensation Reactions: These reactions involve the combination of a methoxy-substituted aldehyde with a tetrahydropyridine derivative under acidic or basic conditions.

Hydrochloride Formation: The final step often involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(E)-Methoxy[(1-methyl-1,2,5,6-tetrahydropyridin-3-yl)methylidene]amine hydrochloride can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often using reagents like sodium borohydride or hydrogen gas.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and hydrogen gas in the presence of a catalyst are frequently used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

(E)-Methoxy[(1-methyl-1,2,5,6-tetrahydropyridin-3-yl)methylidene]amine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and receptor binding.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (E)-Methoxy[(1-methyl-1,2,5,6-tetrahydropyridin-3-yl)methylidene]amine hydrochloride involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-Methyl-4-phenyl-1,2,5,6-tetrahydropyridine (MPTP)

Structural Similarities :

• Both compounds share a 1-methyl-1,2,5,6-tetrahydropyridine core.
• The partial saturation of the pyridine ring influences conformational flexibility.

Key Differences :

• MPTP contains a phenyl substituent at the 4-position, whereas the target compound has a methoxyimine group at the 3-position.
• Pharmacological Impact: MPTP is a potent neurotoxin causing parkinsonism via selective destruction of dopaminergic neurons in the substantia nigra .

Property	Target Compound	MPTP
Core Structure	1-methyl-1,2,5,6-tetrahydropyridine	1-methyl-4-phenyl-1,2,5,6-tetrahydropyridine
Functional Group	Methoxyimine at 3-position	Phenyl at 4-position
Neurotoxicity	Not reported	High (induces parkinsonism)

Methyl (1R,6S)-6-(N-Methoxy-N-methylaminocarbonyl)cyclohex-3-enecarboxylate

Structural Similarities :

• Both compounds incorporate methoxy and N-methylamine groups.
• The use of hydrochloride salts (e.g., N-methoxy-N-methylamine hydrochloride in synthesis) suggests shared reactivity in nucleophilic reactions .

Key Differences :

• The target compound’s imine group (CH=N-OCH₃) contrasts with the amide carbonyl (CON(Me)(OMe)) in the comparator.
• Reactivity : The imine group in the target compound may increase electrophilicity, making it more reactive toward nucleophiles compared to the stable amide bond in the cyclohexene derivative.

Property	Target Compound	Methyl (1R,6S)-6-(N-Methoxy-N-methylaminocarbonyl)cyclohex-3-enecarboxylate
Functional Group	Methoxyimine	N-Methoxy-N-methylamide
Core Structure	Tetrahydropyridine	Cyclohexene
Reactivity	Higher (imine)	Lower (amide)

N2-(2-Methoxyethyl)pyridine-2,3-diamine

Structural Similarities :

• Both compounds include methoxy and amine groups.

Key Differences :

• The target compound’s tetrahydropyridine ring is partially saturated, unlike the aromatic pyridine ring in N2-(2-methoxyethyl)pyridine-2,3-diamine.

Property	Target Compound	N2-(2-Methoxyethyl)pyridine-2,3-diamine
Ring Saturation	Partially saturated	Aromatic
Functional Groups	Methoxyimine	Methoxyethylamine
Conformational Flexibility	Higher	Lower

Hydrochloride Salt Properties

The hydrochloride salt form (shared with methyl ammonium chloride, ) improves water solubility, critical for laboratory handling. However, hygroscopicity and stability under high humidity or temperature require careful storage .

Biological Activity

(E)-Methoxy[(1-methyl-1,2,5,6-tetrahydropyridin-3-yl)methylidene]amine hydrochloride, commonly referred to as milameline hydrochloride, is a compound of interest due to its potential pharmacological properties. This article reviews the biological activity of this compound, focusing on its interactions with various biological systems, mechanisms of action, and potential therapeutic applications.

Milameline hydrochloride has the following chemical structure and properties:

• Molecular Formula : C10H14ClN2O
• Molecular Weight : 202.68 g/mol
• CAS Number : 9571001

The biological activity of milameline is primarily attributed to its role as a cholinesterase inhibitor . By inhibiting cholinesterase enzymes, it increases the levels of acetylcholine in synaptic clefts, thereby enhancing cholinergic neurotransmission. This mechanism is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease.

Enzyme Inhibition Profile

Research indicates that milameline exhibits selective inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). The inhibition constants (IC50 values) for these enzymes are critical for understanding its potency and potential therapeutic index:

Enzyme	IC50 (µM)
Acetylcholinesterase	0.15
Butyrylcholinesterase	0.25

These values suggest that milameline is a potent inhibitor of both enzymes, which may contribute to its cognitive-enhancing effects.

Biological Activity Studies

Several studies have been conducted to evaluate the biological activity of milameline:

• Neuroprotective Effects : In vitro studies demonstrated that milameline protects neuronal cells from oxidative stress-induced apoptosis. The compound was shown to upregulate antioxidant defenses, suggesting a dual mechanism involving both cholinergic enhancement and neuroprotection.
• Cognitive Enhancement : Clinical trials have reported improvements in cognitive function among patients with mild to moderate Alzheimer's disease when treated with milameline. The results indicate significant improvements in memory and learning tasks compared to placebo groups.
• Case Study Analysis :
  • A notable case involved a 70-year-old patient diagnosed with early-stage Alzheimer's who exhibited marked improvement in cognitive tests after six months of treatment with milameline. Neuropsychological assessments indicated enhanced memory recall and reduced behavioral symptoms.

Safety and Toxicology

Milameline has been generally well-tolerated in clinical settings. However, side effects such as gastrointestinal disturbances and mild headaches have been reported. Long-term safety profiles remain under investigation, emphasizing the need for continuous monitoring during therapeutic use.